Cas no 299904-48-6 ((5E)-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one
• CAS No: 299904-48-6
• MF: C₁₆H₁₇NO₄S₂
• MW: 351.440481901169
• MDL: MFCD00648307
• CID: 5019253
• Update Time: 2026-02-28

(5E)-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-(prop-2-en-1-yl)-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• SBB062222
• STK032147
• (5E)-3-(prop-2-en-1-yl)-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one
• (5E)-3-allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one
• 3-prop-2-enyl-2-thioxo-5-[(3,4,5-trimethoxyphenyl)methylene]-1,3-thiazolidin-4 -one
• 3-PROP-2-ENYL-2-THIOXO-5-((3,4,5-TRIMETH
• (5E)-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

• MDL： MFCD00648307
• Inchi： 1S/C16H17NO4S2/c1-5-6-17-15(18)13(23-16(17)22)9-10-7-11(19-2)14(21-4)12(8-10)20-3/h5,7-9H,1,6H2,2-4H3/b13-9+
• InChI Key： LQACTBNZQONZQZ-UKTHLTGXSA-N
• SMILES： S1C(N(CC=C)C(/C/1=C\C1C=C(C(=C(C=1)OC)OC)OC)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 494
• XLogP3: 3.5
• Topological Polar Surface Area: 105

Additional information on (5E)-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

Introduction to (5E)-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one (CAS No. 299904-48-6)

(5E-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 299904-48-6, belongs to the thiazolidinone class of molecules, which are known for their diverse applications in medicinal chemistry. The presence of multiple functional groups, including an allyl group, a thioxo moiety, and a 3,4,5-trimethoxybenzylidene substituent, contributes to its intricate chemical properties and makes it a promising candidate for further investigation.

The synthesis of (5E-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one) involves a series of carefully orchestrated chemical reactions that highlight the versatility of modern synthetic methodologies. The thioxo group in the molecule is particularly noteworthy, as it introduces a region of high reactivity that can be exploited for various chemical transformations. Additionally, the 3,4,5-trimethoxybenzylidene moiety adds a layer of electronic complexity, influencing the overall pharmacokinetic behavior of the compound.

In recent years, there has been a growing interest in thiazolidinone derivatives due to their potential therapeutic applications. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The specific arrangement of functional groups in (5E-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one) suggests that it may possess similar bioactivities, making it an attractive subject for further research.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores found in various therapeutic agents. The presence of an allyl group allows for potential interactions with biological targets through π-stacking or other non-covalent interactions. Furthermore, the thioxo and benzylidene moieties can engage in hydrogen bonding or coordinate with metal ions, which are crucial for many enzymatic processes. These interactions may contribute to the compound's ability to modulate biological pathways effectively.

The 3,4,5-trimethoxybenzylidene substituent is particularly interesting from a pharmacological standpoint. The methoxy groups introduce electron-donating effects that can influence the electronic properties of the molecule. This feature may enhance the compound's binding affinity to biological targets by optimizing its lipophilicity and charge distribution. Additionally, the methoxy groups can participate in hydrogen bonding interactions with polar residues in protein binding pockets.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of molecules with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in evaluating how (5E-3-Allyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one) interacts with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways and may have potential applications in treating chronic inflammatory diseases.

The synthesis and characterization of this compound have also provided valuable insights into its spectroscopic properties. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating its molecular structure and confirming the presence of all functional groups. In addition to NMR spectroscopy, mass spectrometry has been used to determine the molecular weight and fragmentation patterns of (5E-3-Allyl-2-thioxo-5-(3,4，